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Compound of Interest

Compound Name: 3-Chloropyridine

Cat. No.: B048278

Essential Safety and Handling Guide for 3-
Chloropyridine

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 3-Chloropyridine. The following
procedures are designed to ensure a safe laboratory environment and minimize risks
associated with the handling of this chemical.

Chemical Properties and Hazards

3-Chloropyridine is a combustible liquid that is toxic and irritating upon contact with skin or
inhalation.[1] It is harmful if swallowed and is suspected of causing genetic defects.[1][2] The
chemical appears as a colorless to light yellow liquid, which may darken upon storage.[1]
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Property[1] Value

Molecular Formula C5H4CIN

Molecular Weight 113.55 g/mol

Boiling Point 148°C

Flash Point 66°C (closed cup)

Specific Gravity 1.19-1.20 at 20°C

Water Solubility 10 g/L at 20°C
Hazard Classifications[1][3]

Hazard Category

Flammable Liquid Category 4

Acute Toxicity (Dermal) Category 2/ 3

Acute Toxicity (Inhalation) Category 2

Acute Toxicity (Oral) Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Irritation

Category 1/2

Germ Cell Mutagenicity

Category 2

Specific Target Organ Toxicity

Category 3 (Respiratory)

Personal Protective Equipment (PPE)

A comprehensive approach to personal protective equipment is mandatory to ensure user

safety.
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Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles or
chemical safety glasses. A face

shield is also recommended.[1]

[2]14]

Protects against splashes and
vapors that can cause serious

eye damage or irritation.[1][3]

Skin Protection

Appropriate protective gloves
(e.g., butyl rubber, neoprene)
and clothing to prevent skin
contact.[1][2][3]

3-Chloropyridine is toxic and

irritating in contact with skin.[1]

Respiratory Protection

Use in a well-ventilated area. A
NIOSH/MSHA or European
Standard EN 149 approved
respirator is necessary if
exposure limits are exceeded

or if irritation is experienced.[1]

[2](3]

Vapors can cause respiratory
irritation.[1][2] In emergency
situations, a self-contained
breathing apparatus (SCBA) is
required.[1]

Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is crucial when working with 3-Chloropyridine.

1. Preparation:

o Ensure a well-ventilated work area, preferably a chemical fume hood.[1][2]

o Verify that an eyewash station and safety shower are readily accessible.[2][3]

o Assemble all necessary PPE as specified in the table above.

o Prepare all equipment and reagents before handling the chemical.

o Ground and secure containers when dispensing or pouring to prevent static discharge.[1]

2. Handling:

e Avoid breathing vapors or mist.[1]

e Prevent all contact with eyes, skin, and clothing.[2]

» Do not eat, drink, or smoke in the handling area.[1][5]
» Keep the container tightly closed when not in use.[1][2]
o Keep away from heat, sparks, and open flames.[1][2]
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3. Post-Handling:

Emergency Procedures

Wash hands and face thoroughly after handling.[1]
Immediately remove and decontaminate any contaminated clothing before reuse.[1][2]
Clean the work area and all equipment used.

Immediate and appropriate action is critical in the event of an emergency.

Exposure Route

First-Aid Measures

Skin Contact

Immediately remove all contaminated clothing.
[1] Wash the affected area with plenty of soap
and lukewarm, gently flowing water for 15-20
minutes.[1] Seek medical attention if irritation

persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[2] Remove contact
lenses if present and easy to do.[3] Seek

immediate medical attention.[2]

Move the victim to fresh air and keep them at

rest in a comfortable breathing position.[1][2] If

Inhalation
not breathing, provide artificial respiration.[2]
Seek immediate medical attention.[1][2]
Do NOT induce vomiting.[2][5] If the victim is
conscious and alert, give 2-4 cupfuls of milk or
Ingestion water.[2] Never give anything by mouth to an

unconscious person.[2] Seek immediate medical
attention.[2][3]

Spill Response:

e Minor Spills:
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o Shut off all possible sources of ignition.[1]
o Ventilate the area.

o Wearing appropriate PPE, absorb the spill with inert material (e.g., vermiculite, sand, or
earth).[2]

o Collect the absorbed material into a suitable, labeled container for disposal.[2]
o Decontaminate the spill area and all equipment used.[1]
e Major Spills:
o Evacuate the area immediately and move upwind.[1]
o Alert emergency responders and inform them of the nature and location of the hazard.[1]

o Only trained personnel with appropriate PPE, including SCBA, should attempt to control
the leak.[1]

o Prevent the spillage from entering drains or watercourses.|[1]

Disposal Plan
Proper disposal of 3-Chloropyridine and its waste is essential to prevent environmental
contamination.

1. Waste Collection:

e Collect all 3-Chloropyridine waste, including contaminated materials and rinsates, in clearly
labeled, tightly sealed containers.
e Do not mix with other waste streams.

2. Disposal Method:

e The recommended method of disposal is to burn the material in a chemical incinerator
equipped with an afterburner and scrubber.[1][4]
e This should be performed by a licensed professional waste disposal service.[4]
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 All disposal activities must be in accordance with applicable federal, state, and local
regulations.[1]

3. Container Disposal:

o Empty containers retain product residue and can be hazardous.[2]

e Handle uncleaned containers in the same manner as the product itself.

o Empty containers should be taken to an approved waste handling site for recycling or
disposal.[6] Do not pressurize, cut, weld, or expose empty containers to heat or ignition
sources.[2]

Visual Workflow Guides
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Caption: Workflow for the safe handling of 3-Chloropyridine.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b048278?utm_src=pdf-body-img
https://www.benchchem.com/product/b048278?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Accidental Exposure Occurs

Skin Contact Eye Contact Inhalation In%estion
\ 4 \ 4 \4 A
(Remove Contaminated Clothing) (Flush Eyes with Water (15 min)) (Move to Fresh Air) Do NOT Induce Vomiting
\ \ \ \4
(Wash with Soap & Water (15-20 min)) (Remove Contact Lenses) (Artificial Respiration if Needed) (Give Water/Milk (if conscious))

\4 \4

g Seek Immediate Medical Attention g

Click to download full resolution via product page

Caption: Emergency response procedures for 3-Chloropyridine exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b048278#personal-protective-equipment-for-handling-
3-chloropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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